Cas no 1597626-99-7 (1-2-(methoxymethyl)-1,3-thiazol-4-ylcyclobutan-1-amine)

• Product Name: 1-2-(methoxymethyl)-1,3-thiazol-4-ylcyclobutan-1-amine
• CAS No: 1597626-99-7
• MF: C₉H₁₄N₂OS
• MW: 198.285260677338
• CID: 6289858
• PubChem ID: 116003467
• Update Time: 2025-10-21

1-2-(methoxymethyl)-1,3-thiazol-4-ylcyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(methoxymethyl)-1,3-thiazol-4-ylcyclobutan-1-amine
• EN300-1830510
• 1597626-99-7
• 1-[2-(methoxymethyl)-1,3-thiazol-4-yl]cyclobutan-1-amine

• Inchi： 1S/C9H14N2OS/c1-12-5-8-11-7(6-13-8)9(10)3-2-4-9/h6H,2-5,10H2,1H3
• InChI Key： MPYWIHDAYXYOOK-UHFFFAOYSA-N
• SMILES： S1C(COC)=NC(=C1)C1(CCC1)N

Computed Properties

• Exact Mass: 198.08268425g/mol
• Monoisotopic Mass: 198.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 76.4Ų

Additional information on 1-2-(methoxymethyl)-1,3-thiazol-4-ylcyclobutan-1-amine

1-2-(Methoxymethyl)-1,3-thiazol-4-ylcyclobutan-1-amine: A Comprehensive Overview

The compound 1-2-(methoxymethyl)-1,3-thiazol-4-ylcyclobutan-1-amine, with CAS No. 1597626-99-7, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery and material science. In this article, we will delve into its chemical properties, synthesis methods, and recent advancements in its utilization across various industries.

The molecular structure of 1-2-(methoxymethyl)-1,3-thiazol-4-ylcyclobutan is characterized by a cyclobutane ring fused with a thiazole moiety. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is a common structural motif in many bioactive compounds. The methoxymethyl group attached to the thiazole ring adds further complexity to the molecule, potentially influencing its pharmacokinetic properties. Recent studies have highlighted the importance of such structural modifications in enhancing the bioavailability and efficacy of therapeutic agents.

One of the key areas of research involving this compound is its synthesis. Traditional methods often involve multi-step reactions with varying yields, but recent advancements have focused on developing more efficient and environmentally friendly synthetic pathways. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions, significantly improving the overall yield and purity of the compound. These innovations not only make the synthesis process more sustainable but also pave the way for large-scale production.

In terms of applications, 1-2-(methoxymethyl)-1,3-thiazol-based compounds have shown promise in the pharmaceutical industry. Preclinical studies suggest that this compound may exhibit anti-inflammatory and antioxidant properties, making it a potential candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, its ability to modulate cellular signaling pathways has led to investigations into its role in cancer therapy.

Beyond medicine, this compound has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). Recent research has demonstrated that incorporating this compound into polymer blends can enhance their electrical conductivity without compromising mechanical stability. This dual functionality opens up new possibilities for its use in advanced materials.

Another intriguing aspect of 1-2-(methoxymethyl)-1,3-thiazol-4-ylcyclobutanamine is its role as an intermediate in the synthesis of more complex molecules. By modifying specific functional groups within its structure, chemists can derive a wide range of derivatives with diverse biological activities. For example, substituting the methoxymethyl group with other electron-donating or withdrawing groups can significantly alter the compound's interaction with biological targets.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent studies have employed computational chemistry techniques to predict how this molecule breaks down under various environmental conditions. These findings are essential for developing strategies to minimize its environmental footprint during industrial processes.

In conclusion, CAS No 1597626-based compounds like 1-2-(methoxymethyl)-1,3-thiazol-4-ylcyclobutanamine represent a valuable area of research with far-reaching implications across multiple disciplines. As our understanding of their chemical properties and biological activities continues to grow, so too does their potential for real-world applications. Future research will undoubtedly uncover even more innovative uses for this versatile molecule.